Cas no 2227916-93-8 (rac-(1R,2R)-2-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylcyclopropylmethanamine)

• Product Name: rac-(1R,2R)-2-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylcyclopropylmethanamine
• CAS No: 2227916-93-8
• MF: C₁₁H₁₃N₅
• MW: 215.254420995712
• CID: 6405361
• PubChem ID: 165967486
• Update Time: 2025-10-21

rac-(1R,2R)-2-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylcyclopropylmethanamine
• 2227916-93-8
• rac-[(1R,2R)-2-[6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl]cyclopropyl]methanamine
• EN300-1781820

• Inchi： 1S/C11H13N5/c12-4-9-3-10(9)8-1-2-11(14-5-8)16-7-13-6-15-16/h1-2,5-7,9-10H,3-4,12H2/t9-,10-/m0/s1
• InChI Key： QBJAPWANNMQWEX-UWVGGRQHSA-N
• SMILES： NC[C@@H]1C[C@H]1C1C=NC(=CC=1)N1C=NC=N1

Computed Properties

• Exact Mass: 215.11709544g/mol
• Monoisotopic Mass: 215.11709544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 69.6Ų

Additional information on rac-(1R,2R)-2-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylcyclopropylmethanamine

Chemical Compound CAS No. 2227916-93-8: rac-(1R,2R)-2-[6-(1H-1,2,4-Triazol-1-yl)pyridin-3-yl]cyclopropylmethanamine

The compound with CAS No. 2227916-93-8, known as rac-(1R,2R)-2-[6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl]cyclopropylmethanamine, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention due to its unique structure and promising biological properties. Recent studies have highlighted its role in drug discovery and development, particularly in the field of medicinal chemistry.

The molecular structure of this compound is characterized by a cyclopropane ring fused with a pyridine moiety and a triazole group. The presence of these functional groups contributes to its bioactivity and selectivity in binding to specific biological targets. Researchers have explored its potential as a lead compound for developing novel therapeutics targeting various diseases, including cancer and inflammatory conditions.

In terms of synthesis, this compound can be prepared through a multi-step process involving coupling reactions and stereochemical control to achieve the desired configuration (i.e., the (1R,2R) configuration). The use of advanced catalytic systems and precise reaction conditions ensures high yields and purity of the final product. Recent advancements in asymmetric synthesis have further enhanced the efficiency of producing this compound on an industrial scale.

From a pharmacological perspective, rac-(1R,2R)-2-[6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl]cyclopropylmethanamine exhibits remarkable activity in preclinical models. Studies have demonstrated its ability to inhibit key enzymes involved in disease progression, making it a strong candidate for drug development programs. Moreover, its favorable pharmacokinetic profile—characterized by good absorption and moderate clearance—suggests that it could be suitable for oral administration.

The integration of computational chemistry tools has played a pivotal role in understanding the molecular interactions of this compound with biological targets. Advanced molecular docking studies have provided insights into its binding modes and affinity towards specific receptors or enzymes. These findings have been instrumental in guiding further optimization efforts to enhance its therapeutic potential.

In conclusion, CAS No. 2227916-93-8 represents a promising compound with diverse applications across the chemical and pharmaceutical industries. Its unique structure, coupled with recent advancements in synthesis and pharmacology, positions it as a valuable asset in the pursuit of innovative therapeutic solutions.